Cas no 1804944-52-2 (3-Bromo-6-(difluoromethyl)-2-iodopyridine)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-iodopyridine
• CAS No: 1804944-52-2
• MF: C₆H₃BrF₂IN
• MW: 333.899999856949
• CID: 4927445
• Update Time: 2025-10-23

3-Bromo-6-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C6H3BrF2IN/c7-3-1-2-4(5(8)9)11-6(3)10/h1-2,5H
• InChI Key： DSNDMMVPOKYOBZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)F)=N1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-6-(difluoromethyl)-2-iodopyridine

3-Bromo-6-(difluoromethyl)-2-iodopyridine: A Comprehensive Overview

3-Bromo-6-(difluoromethyl)-2-iodopyridine, identified by the CAS number 1804944-52-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, advanced materials development, and chemical synthesis. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions, particularly in the context of medicinal chemistry and catalytic processes.

The molecular structure of 3-Bromo-6-(difluoromethyl)-2-iodopyridine consists of a pyridine ring substituted with bromine at position 3, a difluoromethyl group at position 6, and an iodine atom at position 2. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various transformations. The presence of halogens (bromine and iodine) on the aromatic ring enhances its reactivity, particularly in nucleophilic aromatic substitution reactions. Recent research has demonstrated that this compound can serve as an efficient precursor for the synthesis of bioactive molecules, including those with potential anti-cancer properties.

In terms of synthesis, 3-Bromo-6-(difluoromethyl)-2-iodopyridine is typically prepared through a multi-step process involving halogenation and substitution reactions. The use of advanced catalytic systems has significantly improved the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry outlined a novel method utilizing palladium-catalyzed coupling reactions to synthesize this compound with high efficiency. This approach not only reduces the reaction time but also minimizes the generation of by-products, aligning with green chemistry principles.

The application of 3-Bromo-6-(difluoromethyl)-2-iodopyridine extends beyond traditional chemical synthesis. Recent advancements have explored its use in materials science, particularly in the development of novel polymers and organic semiconductors. The compound's ability to act as a building block for constructing complex molecular architectures has been instrumental in creating materials with tailored electronic properties. For example, researchers at Stanford University have utilized this compound to synthesize high-performance organic photovoltaic materials, showcasing its potential in renewable energy technologies.

In addition to its synthetic applications, 3-Bromo-6-(difluoromethyl)-2-iodopyridine has been studied for its biological activity. Preclinical studies indicate that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. A research team from the University of Cambridge reported that derivatives of this compound demonstrate selective inhibition against beta-secretase, an enzyme implicated in Alzheimer's disease pathogenesis. These findings underscore its potential as a lead molecule for drug development.

The integration of computational chemistry tools has further enhanced our understanding of 3-Bromo-6-(difluoromethyl)-2-iodopyridine's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more precise predictions for its behavior in different chemical environments. This computational approach has been instrumental in optimizing synthetic pathways and predicting biological activity without extensive experimental work.

In conclusion, 3-Bromo-6-(difluoromethyl)-2-iodopyridine, CAS No. 1804944-52-2, stands as a testament to the advancements in modern organic chemistry. Its versatile structure and reactivity make it a valuable asset across multiple disciplines, from drug discovery to materials science. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly significant role in both academic and industrial settings.